[S(R)]-N-[(R)-(3,5-di-t-butyl-4-methoxyphenyl)[2-(diphenylphosphino)-4,5-dimethoxyphenyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(R)-(3,5-ditert-butyl-4-methoxyphenyl)-(2-diphenylphosphanyl-4,5-dimethoxyphenyl)methyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C40H52NO4PS/c1-38(2,3)31-23-27(24-32(37(31)45-12)39(4,5)6)36(41-47(42)40(7,8)9)30-25-33(43-10)34(44-11)26-35(30)46(28-19-15-13-16-20-28)29-21-17-14-18-22-29/h13-26,36,41H,1-12H3/t36-,47-/m1/s1
• InChI Key: OQAYJVXDXWZFGS-QPZYLWFESA-N
• Canonical SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)C(C2=CC(=C(C=C2P(C3=CC=CC=C3)C4=CC=CC=C4)OC)OC)NS(=O)C(C)(C)C
• Isomeric SMILES: CC(C)(C)C1=CC(=CC(=C1OC)C(C)(C)C)[C@H](C2=CC(=C(C=C2P(C3=CC=CC=C3)C4=CC=CC=C4)OC)OC)N[S@](=O)C(C)(C)C
• Molecular Formula: C40H52NO4PS
• Molecular Weight: 673.9 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a sulfinamide group, a phosphine group, and several aromatic rings. The presence of these groups suggests that it could be used as a ligand in coordination chemistry, particularly in the field of homogeneous catalysis.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, starting from simpler building blocks. The exact synthetic route would depend on the specific reactivity of the starting materials and the desired configuration of the final product. Unfortunately, without specific literature or experimental data, it’s difficult to propose a detailed synthetic route.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms in space, which is influenced by the types of bonds between the atoms and the stereochemistry at each chiral center. The presence of the sulfinamide and phosphine groups suggests that this compound could exist as multiple stereoisomers.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present in its structure. The phosphine group could act as a nucleophile or a ligand in coordination chemistry, while the sulfinamide group could potentially undergo oxidation or reduction reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would depend on the polarity of its functional groups, its melting and boiling points would depend on the strength of intermolecular forces, and its reactivity would depend on the electronic properties of its atoms.

Scientific Research Applications

Chiral Catalysis

Chiral Sulfinamides like the one mentioned in the query are known for their utility in asymmetric synthesis. They can serve as chiral auxiliaries or ligands in the stereoselective formation of carbon-heteroatom and carbon-carbon bonds. This property is critical for the synthesis of enantiomerically pure pharmaceuticals and agrochemicals. Chiral sulfinamides have been extensively used in the asymmetric synthesis of amines, alcohols, and other key functional groups essential in medicinal chemistry (Philip et al., 2020).

Organic Electronics

Organosilicon Compounds , which may share some similarity with the query compound in terms of their silicon-containing backbones or functional groups, are utilized in materials science and organic electronics. These compounds can improve the efficiency and stability of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) by enhancing charge transport or serving as the active layer within these devices. The unique electronic properties of silicon-containing compounds contribute to their performance in these applications (Vlasova et al., 2017).

Environmental Remediation

Phenoxy Herbicides Biodegradation : While not directly related to the exact compound, studies on the microbial degradation of environmental contaminants, including phenoxy herbicides, showcase the broader context of scientific research into the breakdown and removal of organic compounds from the environment. Microbial catabolism is a key area of research, focusing on identifying the microorganisms capable of degrading these pollutants and understanding the enzymatic pathways involved. This research is crucial for developing bioremediation strategies to mitigate pollution (Zhou et al., 2018).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it’s used as a ligand in catalysis, its mechanism of action would involve coordinating to a metal center and facilitating the transformation of other molecules.

Future Directions

The study of complex organic molecules like this one is a vibrant field of research, with potential applications in areas like drug discovery, materials science, and catalysis. Future research could explore the synthesis of this compound, its reactivity, and its potential uses.